Cas no 1211597-10-2 (5-Phenyl-2-(trifluoromethyl)-1H-indole-7-carboxamide)

• Product Name: 5-Phenyl-2-(trifluoromethyl)-1H-indole-7-carboxamide
• CAS No: 1211597-10-2
• MF: C₁₆H₁₁F₃N₂O
• MW: 304.266554117203
• CID: 1067517
• PubChem ID: 49757993
• Update Time: 2025-04-20

5-Phenyl-2-(trifluoromethyl)-1H-indole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-2-(trifluoromethyl)-1H-indole-7-carboxamide
• AG-L-20823
• CTK4B2225
• FT-0682475
• I14-14436
• MolPort-016-578-802
• DTXSID60677818
• DB-061878
• AKOS015840570
• 1211597-10-2
• A2546

• MDL： MFCD12547333
• Inchi： 1S/C16H11F3N2O/c17-16(18,19)13-8-11-6-10(9-4-2-1-3-5-9)7-12(15(20)22)14(11)21-13/h1-8,21H,(H2,20,22)
• InChI Key： JXEXLDLTNIVJNS-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C=C(C3C=CC=CC=3)C=C(C(N)=O)C=2N1)(F)F

Computed Properties

• Exact Mass: 304.08234746g/mol
• Monoisotopic Mass: 304.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9Ų

5-Phenyl-2-(trifluoromethyl)-1H-indole-7-carboxamide Security Information

• HazardClass：IRRITANT